Cas no 2408972-13-2 (tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate)

• Product Name: tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate
• CAS No: 2408972-13-2
• MF: C₁₇H₂₆N₂O₅S
• MW: 370.463743686676
• CID: 6598087
• PubChem ID: 165700455
• Update Time: 2025-05-20

tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate
• EN300-7548212
• 2408972-13-2

• Inchi： 1S/C17H26N2O5S/c1-17(2,3)24-16(21)18-14-5-4-6-15(11-14)25(22,23)19-9-7-13(12-20)8-10-19/h4-6,11,13,20H,7-10,12H2,1-3H3,(H,18,21)
• InChI Key： WUXDJKKEUKUZHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)(N1CCC(CO)CC1)(=O)=O

Computed Properties

• Exact Mass: 370.15624311g/mol
• Monoisotopic Mass: 370.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate

Introduction to tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate (CAS No. 2408972-13-2)

tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate (CAS No. 2408972-13-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammatory disorders. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate is notable for its combination of a tert-butyl carbamate moiety and a sulfonamide group attached to a substituted phenyl ring. The presence of the hydroxymethyl piperidine moiety adds further complexity and functionality to the molecule. This intricate structure contributes to the compound's unique pharmacological properties, making it a valuable candidate for drug discovery and development.

The synthesis of tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the reaction of 3-aminophenol with a suitable sulfonyl chloride to form the sulfonamide intermediate, followed by coupling with tert-butyl carbamate and subsequent functionalization to introduce the hydroxymethyl piperidine group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in preclinical and clinical studies.

In terms of biological activity, tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate has shown promising results in various in vitro and in vivo models. Studies have demonstrated its potential as a potent inhibitor of specific enzymes involved in neurodegenerative pathways, such as protein kinases and proteases. Additionally, the compound exhibits anti-inflammatory properties by modulating key signaling pathways associated with inflammation, making it a potential therapeutic agent for conditions like Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Recent research has also focused on the pharmacokinetic and pharmacodynamic properties of tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. Moreover, its ability to cross the blood-brain barrier (BBB) has been evaluated in animal models, indicating its suitability for targeting central nervous system (CNS) disorders.

The safety profile of tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate is another critical aspect that has been extensively studied. Toxicity assessments in both in vitro and in vivo models have revealed that the compound exhibits low toxicity at therapeutic doses. These findings support its further evaluation in clinical trials to assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-(3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}phenyl)carbamate (CAS No. 2408972-13-2) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory disorders. Its unique chemical structure, combined with its favorable biological activities and safety profile, positions it as a valuable asset in the ongoing efforts to improve patient outcomes in these challenging medical conditions. Ongoing research continues to explore new applications and optimize its therapeutic potential.